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Compound of Interest

Compound Name: Cesium tungsten oxide (Cs2WO4)

Cat. No.: B076230 Get Quote

An in-depth analysis of the crystal structures, synthesis protocols, and characterization of

cesium tungsten oxides, materials of significant interest for advanced applications ranging from

energy-efficient technologies to nanomedicine.

Introduction
Cesium tungsten oxides, a class of non-stoichiometric compounds typically represented as

CsₓWO₃ (where 0 < x ≤ 0.33), have garnered substantial research interest due to their unique

physicochemical properties. These materials, often referred to as cesium tungsten bronzes, are

characterized by their remarkable ability to absorb near-infrared (NIR) light while maintaining

high transparency in the visible spectrum.[1][2] This distinct optical behavior stems from their

specific crystal structures, which facilitate localized surface plasmon resonance (LSPR).[3]

While extensively studied for applications in solar heat shielding and electrochromic devices,

recent explorations into their photothermal conversion capabilities have opened new avenues

in biomedicine, including roles in photothermal therapy (PTT) and as potential antibiofilm

agents.[1][2][3] This guide provides a detailed examination of the crystal structure of cesium

tungsten oxides, outlines common experimental protocols for their synthesis and analysis, and

presents key structural data for researchers and scientists.

Crystal Structure of Cesium Tungsten Oxides
The fundamental building block of tungsten bronzes is the tungsten trioxide (WO₃) lattice,

which consists of corner-sharing WO₆ octahedra.[4] The introduction of cesium ions into this
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network stabilizes various crystal structures, with the hexagonal tungsten bronze (HTB) phase

being the most prominent and well-studied for CsₓWO₃.

Hexagonal Tungsten Bronze (HTB) Structure
For cesium tungsten oxide, the hexagonal phase (space group P6₃/mcm) is typically observed,

particularly for cesium content around x = 0.32-0.33.[5][6][7] This structure is characterized by

a framework of corner-linked WO₆ octahedra that form hexagonal and trigonal tunnels running

along the c-axis. The larger hexagonal tunnels are occupied by the cesium ions. This

arrangement is crucial for the material's properties, as the intercalated cesium atoms donate

electrons to the WO₃ conduction band, creating free electrons that lead to the strong NIR

absorption.[1][2]

The stability and geometry of the HTB structure are influenced by the size of the intercalated

cation. The large ionic radius of cesium is an excellent fit for the hexagonal tunnels, defining

the selectivity of this framework.[8]

Other Phases and Transitions
While the hexagonal phase is common, other crystal systems can exist. For instance, cesium

tungstate (Cs₂WO₄) has been observed to have an orthorhombic Pnma structure at room

temperature, which undergoes a phase transition to a hexagonal system at 536 °C.[2][9] The

specific phase obtained is highly dependent on the stoichiometry (the value of 'x' in CsₓWO₃)

and the synthesis conditions.

Crystallographic Data
The precise structural parameters of cesium tungsten oxides are determined primarily through

X-ray diffraction (XRD) and subsequent Rietveld refinement.[7][10] Below is a summary of

typical crystallographic data for the hexagonal phase.
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Compound Phase
Space

Group

Lattice

Parameter

'a' (Å)

Lattice

Parameter

'c' (Å)

Reference

Cs₀.₃₃WO₃ Hexagonal P6₃/mcm 7.409 - 7.41 7.621 - 7.63 [5]

Cs₀.₃₂WO₃ Hexagonal P6₃/mcm ~7.41 ~7.62 [6][11]

Cs₀.₂₀WO₃ Hexagonal P6₃/mcm Not Specified Not Specified [7]

Table 1: Representative crystallographic data for hexagonal cesium tungsten bronze phases.

Actual parameters may vary slightly based on synthesis conditions and precise stoichiometry.

Experimental Protocols
The analysis of cesium tungsten oxide's crystal structure involves a multi-step process, from

synthesis to advanced characterization.

Synthesis of Cesium Tungsten Oxide Nanoparticles
A prevalent method for synthesizing CsₓWO₃ nanoparticles is the hydrothermal or solvothermal

technique, valued for its simplicity and control over particle morphology at relatively low

temperatures.[12][13]

Example Hydrothermal Protocol for CsₓWO₃:

Precursor Preparation: Dissolve tungsten-containing precursors, such as sodium tungstate

(Na₂WO₄·2H₂O) or ammonium tungstate ((NH₄)₆W₇O₂₄·6H₂O), and a cesium source, like

cesium carbonate (Cs₂CO₃) or cesium chloride (CsCl), in a suitable solvent (e.g., deionized

water).[6][14][15]

pH Adjustment: Adjust the pH of the precursor solution. The pH is a critical parameter that

influences the morphology and size of the resulting nanoparticles.[12][16] For instance,

hydrochloric acid (HCl) can be used to lower the pH.[14]

Hydrothermal Reaction: Transfer the solution into a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it to a specific temperature (e.g., 180-190 °C) for a set duration

(e.g., 24-48 hours).[6]
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Product Recovery: After the reaction, allow the autoclave to cool to room temperature.

Collect the resulting precipitate by centrifugation.

Washing and Drying: Wash the collected product multiple times with deionized water and

ethanol to remove any unreacted precursors and byproducts. Finally, dry the powder in an

oven at a moderate temperature (e.g., 60-80 °C).

Post-Annealing (Optional): The crystallinity of the synthesized powder can be further

improved by annealing under an inert or reducing atmosphere (e.g., N₂ or Ar/H₂).[6][13]

Structural Characterization Workflow
The primary technique for crystal structure analysis is Powder X-ray Diffraction (XRD). The

data obtained from XRD is then often analyzed using Rietveld refinement to extract detailed

structural parameters.
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Experimental workflow for synthesis and structural analysis.
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Powder X-ray Diffraction (XRD):

Objective: To identify the crystalline phases present in the sample and determine their lattice

parameters.

Methodology: The synthesized CsₓWO₃ powder is placed in a sample holder and irradiated

with a monochromatic X-ray beam. The intensity of the diffracted X-rays is measured as a

function of the diffraction angle (2θ). The resulting pattern of peaks is a fingerprint of the

material's crystal structure. The hexagonal Cs₀.₃₂WO₃ phase, for example, is confirmed by

matching the diffraction pattern to standard crystallographic files (e.g., JCPDS).[6]

Rietveld Refinement:

Objective: To refine the crystal structure model (lattice parameters, atomic positions, site

occupancies) by fitting a theoretical diffraction pattern to the experimental XRD data.

Methodology: Rietveld refinement is a computational method that minimizes the difference

between the observed and calculated powder diffraction patterns.[10] Software packages like

MAUD, TOPAS, or GSAS are used for this analysis.[10][17] The process involves refining

various parameters, including instrumental factors, background, peak shape, lattice

parameters, and atomic coordinates, until the best possible fit is achieved.[10][17]

Conceptual Crystal Structure Visualization
The hexagonal tungsten bronze structure is defined by its network of tunnels formed by WO₆

octahedra. The larger hexagonal tunnels provide sites for the cesium cations.
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Conceptual model of the Hexagonal Tungsten Bronze structure.
WO₆ octahedra form tunnels that host Cesium ions.
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Conceptual model of the Hexagonal Tungsten Bronze structure.
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Relevance to Drug Development and Biomedical
Applications
While not a conventional pharmaceutical agent, the unique properties of CsₓWO₃ nanoparticles

make them highly relevant to advanced biomedical applications. Their strong NIR absorption

and efficient photothermal conversion—the ability to convert absorbed light directly into heat—

are the basis for their use in photothermal therapy (PTT).[1][2][3] In PTT, these nanoparticles

can be targeted to tumor sites, where subsequent irradiation with an NIR laser generates

localized hyperthermia to ablate cancer cells.[2] Furthermore, studies have shown that

Cs₀.₃₃WO₃ nanoparticles possess antibiofilm activity, which can be enhanced by NIR

irradiation, suggesting potential applications in combating drug-resistant bacterial biofilms.[3]

Their biocompatibility has been demonstrated in studies with human macrophages, further

supporting their potential in the biomedical field.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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